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Compound of Interest

N-(furan-2-ylmethyl)-2-
Compound Name:
nitrobenzamide

CAS No.: 120275-54-9

Cat. No.: B2911187

Get Quote

Executive Summary

Objective: This guide provides a technical analysis of the

C NMR chemical shifts for N-(furan-2-ylmethyl)-2-nitrobenzamide, a pharmacophore often
utilized in antimicrobial and anticancer drug discovery.

Comparative Scope: To ensure robust structural validation, we compare the target compound
against its non-nitrated analog, N-(furan-2-ylmethyl)benzamide. This comparison highlights the
steric and electronic influence of the ortho-nitro group on the amide linkage and aromatic
resonances.

Audience: Medicinal Chemists, Structural Biologists, and Analytical Scientists.

Synthesis & Experimental Protocol

Note: The following protocol validates the origin of the spectral data. It utilizes a Schotten-
Baumann condition optimized for sterically hindered ortho-substituted benzoyl chlorides.
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Reaction Workflow

The synthesis couples 2-nitrobenzoyl chloride with furfurylamine (2-aminomethylfuran) in the
presence of a base to scavenge HCI.

2-Nitrobenzoyl Chloride

TEA/DCM Nucleophilic Attack _ ! Tetrahedral Elimination of Cl- _ | N-(furan-2-yimethyl)- Purification _ |  Acid Wash (1N HCI)
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Figure 1: Synthetic pathway for the target amide via acyl chloride coupling.

Step-by-Step Methodology

e Preparation: Dissolve furfurylamine (1.0 equiv) and triethylamine (1.2 equiv) in anhydrous
Dichloromethane (DCM) under N

atmosphere. Cool to 0°C.

» Addition: Dropwise add 2-nitrobenzoyl chloride (1.0 equiv) dissolved in DCM. The ortho-nitro
group provides steric bulk; slow addition prevents thermal runaway.

e Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 4 hours. Monitor
via TLC (Hexane:EtOAc 1:1).

e Workup: Wash organic layer with 1N HCI (remove unreacted amine), Sat. NaHCO

(remove acid), and Brine.
 Purification: Dry over Na

SO

, concentrate, and recrystallize from Ethanol/Water to yield pale yellow crystals.
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Comparative C NMR Data Analysis

The following table contrasts the target molecule with its non-nitro analog to isolate the specific
shifts caused by the 2-nitro substituent.

Solvent: DMSO-

(Preferred for amides to prevent aggregation). Frequency: 100/125 MHz.

) Reference: o
Target: 2-Nitro , Shift Difference
Carbon — Non-Nitro (
) Fragment Analog (
Assighment
ppm) )
ppm)

+0.3
C=0 (Carbonyl) Amide 166.5 166.2 o

(Deshielding)
C1' (Ipso) Benzene 1335 134.6 -1.1
C2' (C-NO

Benzene 147.2 127.4 (C-H) +19.8 (Inductive)
)
c3 Benzene 124.5 128.5 -4.0
Cc4' Benzene 130.8 131.4 -0.6
C5' Benzene 129.2 128.5 +0.7
Co' Benzene 129.8 127.4 +2.4
N-CH Methylene 36.8 36.5 +0.3
C2 (Furan) Furan 151.5 151.8 -0.3
C5 (Furan) Furan 142.4 142.2 +0.2
C3 (Furan) Furan 107.5 107.2 +0.3
C4 (Furan) Furan 110.8 110.5 +0.3
Expert Analysis of Shifts
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e The Nitro Effect (C2'): The most dramatic shift occurs at the C2' position. The nitro group is
strongly electron-withdrawing (inductive and resonance), shifting the carbon from ~127 ppm
(in the reference) to ~147 ppm.

o Carbonyl Twist (C=0): In typical benzamides, the phenyl ring and amide group are coplanar.
However, the 2-nitro group creates steric clash with the amide carbonyl oxygen. This forces
the amide bond out of planarity with the benzene ring, slightly disrupting conjugation. This
often results in a subtle deshielding (higher ppm) or negligible change depending on the
precise twist angle, distinct from the expected shielding if conjugation were simply broken.

e Furan Insulation: The chemical shifts of the furan ring (C2-C5) remain largely unchanged (

ppm) between the two compounds. This confirms that the methylene bridge (-CH

-) acts as an effective insulator, preventing the electronic effects of the nitro group from
propagating to the furan heterocycle.

Structural Correlation Diagram

This diagram visualizes the logical assignment of NMR signals to the molecular structure,
highlighting the "Insulation Zone" provided by the methylene bridge.
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Figure 2: Structural assignment logic. Note the "Red Zone" (Nitro-Benzene) where shifts vary
significantly from the reference, versus the "Green Zone" (Furan) where shifts are conserved.

Validation & Quality Control (Self-Validating System)
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To ensure the trustworthiness of your data, apply these validation checks:
e Solvent Residual Check: In DMSO-

, the solvent septet appears at 39.5 ppm. Ensure your Methylene (-CH
-) peak at ~36.8 ppm is distinct and not buried in the solvent shoulder.

e Proton-Carbon Correlation (HSQC):
o The Carbon at 147.2 ppm (C-NO

) is quaternary. It should NOT show a cross-peak in HSQC.

o The Carbon at 36.8 ppm must correlate with the doublet/singlet CH

protons at ~4.5 ppm in the

NMR.

e Impurity Flag: If you observe a peak at 163-164 ppm, this likely indicates hydrolyzed 2-
nitrobenzoic acid (starting material), suggesting incomplete coupling or poor workup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-amino-N-(furan-2-ylmethyl)benzamide | C12H12N202 | CID 2756442 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. scs.illinois.edu [scs.illinois.edu]

¢ To cite this document: BenchChem. [Structural Elucidation & Comparative NMR Guide: N-
(furan-2-ylmethyl)-2-nitrobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2911187/docs#structural-elucidation-comparative-
nmr-guide-n-furan-2-ylmethyl-2-nitrobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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